Cas no 1804837-78-2 (2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804837-78-2
• MF: C₈H₇F₄NO₃
• MW: 241.139696359634
• CID: 4834492
• Update Time: 2025-06-08

2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F4NO3/c9-1-5-4(3-14)7(6(15)2-13-5)16-8(10,11)12/h2,14-15H,1,3H2
• InChI Key： NYTKPGJFLUSFRQ-UHFFFAOYSA-N
• SMILES： FCC1C(CO)=C(C(=CN=1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1
• Topological Polar Surface Area: 62.6

Additional information on 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol

Introduction to 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804837-78-2)

2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804837-78-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluoromethyl group, a hydroxy group, and a trifluoromethoxy substituent, exhibits promising biological activities and potential therapeutic applications.

The chemical structure of 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol is particularly noteworthy due to the presence of multiple functional groups that can influence its pharmacological properties. The fluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the hydroxy group can participate in hydrogen bonding interactions with biological targets. The trifluoromethoxy substituent further contributes to the compound's lipophilicity and can modulate its binding affinity to specific receptors.

Recent studies have highlighted the potential of 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies have demonstrated that 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol can induce apoptosis in cancer cells by targeting specific signaling pathways.

In the context of drug development, the pharmacokinetic properties of 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol have been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further clinical evaluation. Its high oral bioavailability and low toxicity are particularly advantageous for developing oral formulations.

The safety profile of 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol has also been assessed in preclinical studies. Toxicity studies conducted in animal models have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for safe use in human clinical trials.

In addition to its therapeutic applications, 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol has been explored for its utility as a chemical probe in academic research. Its unique structure and biological activities make it a valuable tool for investigating the mechanisms underlying various diseases and for validating novel therapeutic targets.

The synthesis of 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route involves several key steps, including the introduction of the fluoromethyl and trifluoromethoxy groups through selective functionalization reactions. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for both research and commercial purposes.

In conclusion, 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804837-78-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and potential therapeutic benefits make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.